2-Bromo-4-chloro-6-fluorobenzonitrile
Overview
Description
2-Bromo-4-chloro-6-fluorobenzonitrile is a useful research compound. Its molecular formula is C7H2BrClFN and its molecular weight is 234.45 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
2-Bromo-4-chloro-6-fluorobenzonitrile, while not directly mentioned, is closely related to the broader class of halogenated aromatic nitriles, which are pivotal intermediates in organic synthesis. These compounds, including related bromo-chloro-fluoro benzonitriles, are essential for the synthesis of more complex molecules. For example, the practical synthesis of 2-fluoro-4-bromobiphenyl demonstrates the utility of halogenated intermediates in manufacturing non-steroidal anti-inflammatory and analgesic materials. The synthesis outlined by Qiu et al. highlights the challenges and innovations in synthesizing halogenated compounds efficiently and safely, suggesting the potential utility of this compound in similar contexts (Qiu, Gu, Zhang, & Xu, 2009).
Environmental and Health Implications
Research on brominated and fluorinated compounds, similar to this compound, has raised concerns about their environmental and health impacts. Studies on polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs) elucidate the toxicological profiles and environmental persistence of such compounds. These studies indicate that the biological effects of PBDDs and PBDFs are akin to those of their chlorinated counterparts, suggesting that bromo-chloro-fluoro compounds may also pose significant environmental and health risks. The work by Mennear and Lee, and Birnbaum, Staskal, and Diliberto underscores the importance of understanding the toxicology of these compounds to assess potential risks accurately (Mennear & Lee, 1994); (Birnbaum, Staskal, & Diliberto, 2003).
Analytical and Material Science Applications
Fluorinated graphite intercalation compounds (FGICs), investigated by Panich, represent an area where halogenated compounds, similar to this compound, could find application. These compounds, with their unique electronic and structural properties, offer insights into the dynamics, structure, and bonding within advanced materials. The study emphasizes the potential of halogenated benzonitriles in developing novel materials with tailored properties (Panich, 1993).
Mechanism of Action
Target of Action
It is known that halogenated benzenes, such as this compound, often interact with various enzymes and receptors in the body .
Mode of Action
2-Bromo-4-chloro-6-fluorobenzonitrile, being a halogenated benzene, can act as a nucleophile, undergoing multiple types of reactions such as addition, substitution, and elimination reactions . The specific mode of action would depend on the target it interacts with.
Biochemical Pathways
Halogenated benzenes are generally involved in a wide range of biochemical processes .
Pharmacokinetics
It is a solid at room temperature , which could influence its absorption and distribution
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, it is recommended to avoid breathing its dust and contact with skin and eyes . Also, it should be handled under an inert atmosphere and controlled temperature .
Properties
IUPAC Name |
2-bromo-4-chloro-6-fluorobenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2BrClFN/c8-6-1-4(9)2-7(10)5(6)3-11/h1-2H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JURQSGAZGLRMIL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1F)C#N)Br)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2BrClFN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60729422 | |
Record name | 2-Bromo-4-chloro-6-fluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60729422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.45 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
858414-22-9 | |
Record name | 2-Bromo-4-chloro-6-fluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60729422 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Bromo-4-chloro-6-fluorobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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